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Compound of Interest

Compound Name: 3-(3-Hydroxyphenyl)benzonitrile

Cat. No.: B116034

An In-depth Technical Guide to 3-(3-
Hydroxyphenyl)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-(3-
Hydroxyphenyl)benzonitrile, also known as 3'-Hydroxy-[1,1'-biphenyl]-3-carbonitrile. It details
the compound's chemical structure, properties, a robust synthesis protocol, and discusses its
potential relevance in medicinal chemistry based on its structural motifs.

Chemical Structure and Properties

3-(3-Hydroxyphenyl)benzonitrile is an organic compound featuring a biphenyl core structure.
This framework consists of two phenyl rings linked together. One ring is substituted with a nitrile
group (-C=N) at position 3, and the other is substituted with a hydroxyl group (-OH) at its
position 3.

Structure:
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Compound Identification

The following table summarizes the key identifiers for 3-(3-Hydroxyphenyl)benzonitrile.

Identifier Value Reference
3-(3-

IUPAC Name . [1]
hydroxyphenyl)benzonitrile

CAS Number 154848-43-8 [11[2]

Chemical Formula C13HoNO [11[2]

3'-Hydroxy-[1,1'-biphenyl]-3-
Synonyms carbonitrile, 3'- [1]

Hydroxybiphenyl-3-carbonitrile

Physicochemical Properties

This table presents the known and calculated physicochemical properties of the compound. It
is important to note that specific experimental data for properties such as melting and boiling
points are not readily available in published literature. Data for isomers, such as 4-(3-
Hydroxyphenyl)benzonitrile (m.p. 160-164 °C), are available but should not be used for this
specific compound.
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Property Value Reference
Molecular Weight 195.22 g/mol [2]

Melting Point Data not available

Boiling Point Data not available

Form Solid (predicted)

Synthesis Protocol: Suzuki-Miyaura Cross-Coupling

3-(3-Hydroxyphenyl)benzonitrile can be efficiently synthesized via a palladium-catalyzed
Suzuki-Miyaura cross-coupling reaction. This method is a cornerstone of modern organic
synthesis for creating carbon-carbon bonds, particularly for biaryl systems. The protocol below
describes the coupling of 3-bromophenol with 3-cyanophenylboronic acid.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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